Cas no 15297-93-5 (2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-)

• Product Name: 2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-
• CAS No: 15297-93-5
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 96480
• PubChem ID: 24991545
• Update Time: 2025-04-18

2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-
• 2,2-dimethylbenzo[h]chromene-5,6-dione
• 3,4-Dehydro-β-lapachone
• DTXSID70648372
• 15297-93-5
• 2,2-Dimethyl-2H-naphtho[1,2-b]pyran-5,6-dione
• SCHEMBL5940169

• Inchi： 1S/C15H12O3/c1-15(2)8-7-11-13(17)12(16)9-5-3-4-6-10(9)14(11)18-15/h3-8H,1-2H3
• InChI Key： RDUXRYJQWALZGE-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C(C(C=2C=CC1(C)C)=O)=O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans